5-Ethyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol

• IUPAC Name: 5-ethyl-2-methyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C8H10N4O/c1-3-6-4-7(13)12-8(10-6)9-5(2)11-12/h4H,3H2,1-2H3,(H,9,10,11)
• InChI Key: SIHPJIZSDWSBIA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N2C(=N1)N=C(N2)C
• Molecular Formula: C8H10N4O
• Molecular Weight: 178.19 g/mol

Description

“5-Ethyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol” is a compound that belongs to the class of [1,2,4]triazolo[1,5-a]pyrimidines. These compounds are non-naturally occurring small molecules that have aroused the interest of researchers due to their presence in diverse important structures in agriculture and medicinal chemistry.

Synthesis Analysis

The synthesis of new triazolo[1,5-a]pyrimidines, including “this compound”, has been carried out in a process related to the Biginelli-like reaction. This involves using hydrates of arylglyoxals, β-dicarbonyl compounds, and 1H-1,2,4-triazol-5-amine. The reaction can be carried out in either a sequential or one-pot procedure.

Molecular Structure Analysis

The molecular structure of “this compound” is available as a 2D Mol file or as a computed 3D SD file. The 3D structure can be viewed using Java or Javascript.

Chemical Reactions Analysis

The formation of this heterocyclic system proceeds as a result of one-pot cyclization involving aldehydes, compounds with active methylene groups (β-dicarbonyl compounds, ketones etc.), and amidines. The reaction proceeds under the conditions of acidic catalysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 150.1380. The IR spectrum of a similar compound, Ethyl 7-(3,4-dichlorobenzoyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate, has been reported.

Future Directions

The [1,2,4]triazolo[1,5-a]pyrimidines, including “5-Ethyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol”, have shown promising physiological activity. Therefore, future research could focus on exploring their potential applications in medicinal chemistry and agriculture.